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Compound Name: 2-Bromoacetamide

Cat. No.: B1266107 Get Quote

Abstract
This technical guide provides a comprehensive overview of the solubility of 2-
Bromoacetamide in various solvents, catering to researchers, scientists, and professionals in

drug development. The document compiles available quantitative and qualitative solubility data

into a structured format for easy comparison. Furthermore, it outlines a standardized

experimental protocol for solubility determination, adaptable for specific laboratory

requirements. This guide also includes visualizations of the experimental workflow to facilitate a

clear understanding of the process.

Introduction
2-Bromoacetamide (C₂H₄BrNO), a reactive electrophile, is a valuable building block in organic

synthesis and a tool in biochemical studies. Its utility as an alkylating agent for modifying

proteins, particularly at cysteine and histidine residues, makes it relevant in drug discovery and

proteomics. A thorough understanding of its solubility in different solvent systems is crucial for

its effective application in reaction chemistry, formulation development, and purification

processes. This guide aims to consolidate the available solubility data and provide a practical

framework for its experimental determination.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for 2-
Bromoacetamide in various solvents and solvent systems. It is important to note that for some
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complex mixtures, the data represents a minimum solubility rather than the saturation point.

Solvent/Sol
vent
System

Temperatur
e (°C)

Solubility Unit
Molar
Solubility
(M)

Citation(s)

Water Not Specified 160 g/L ~1.16 [1]

Dimethyl

Sulfoxide

(DMSO)

Not Specified 100 mg/mL ~0.725 [2][3]

10% DMSO,

40%

PEG300, 5%

Tween-80,

45% Saline

Not Specified ≥ 2.5 mg/mL ≥ 0.018 [2]

10% DMSO,

90% (20%

SBE-β-CD in

Saline)

Not Specified ≥ 2.5 mg/mL ≥ 0.018 [2]

10% DMSO,

90% Corn Oil
Not Specified ≥ 2.5 mg/mL ≥ 0.018 [2]

Qualitative Solubility Information
In addition to the quantitative data, several sources describe the solubility of 2-
Bromoacetamide in qualitative terms. This information is valuable for selecting appropriate

solvents for various applications.

High Solubility: 2-Bromoacetamide is reported to be soluble in water and ethanol.

Good Solubility (inferred from use as a reaction solvent): Based on its use in chemical

synthesis, 2-Bromoacetamide is considered to have good solubility in polar aprotic solvents

such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetone.[4] It is also

used in reactions involving dichloromethane (DCM) and acetonitrile, suggesting at least

moderate solubility in these solvents.[4]
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Low Solubility: The use of petroleum ether as a recrystallization solvent indicates low

solubility in this non-polar solvent mixture.

Experimental Protocol for Solubility Determination
While specific, detailed experimental protocols for the solubility of 2-Bromoacetamide were

not found in the surveyed literature, a general and widely accepted method for determining the

equilibrium solubility of a compound is the shake-flask method. This protocol can be adapted

for 2-Bromoacetamide.

Objective: To determine the saturation solubility of 2-Bromoacetamide in a given solvent at a

specific temperature.

Materials:

2-Bromoacetamide (high purity)

Selected solvent (analytical grade)

Thermostatically controlled shaker or water bath

Centrifuge

Analytical balance

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or other quantitative analytical instrumentation.

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 2-Bromoacetamide to a

known volume of the selected solvent in a sealed vial or flask. The amount of solid should be

sufficient to ensure that undissolved solid remains at equilibrium.

Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath

set to the desired temperature. Agitate the mixture for a predetermined period (e.g., 24-48
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hours) to ensure that equilibrium is reached. The time required for equilibration should be

determined experimentally by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, allow the suspension to settle. To effectively separate

the undissolved solid from the saturated solution, centrifuge the sample at a high speed.

Sample Dilution: Carefully withdraw a known volume of the clear supernatant (the saturated

solution) and dilute it with a suitable solvent to a concentration that falls within the linear

range of the analytical method.

Quantitative Analysis: Analyze the diluted sample using a validated analytical method, such

as HPLC, to determine the concentration of 2-Bromoacetamide.

Calculation: Calculate the solubility of 2-Bromoacetamide in the original solvent by taking

into account the dilution factor. The solubility is typically expressed in units of mg/mL, g/L, or

mol/L.

Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of

solubility and a conceptual representation of factors influencing solubility.
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Caption: Experimental workflow for determining the solubility of 2-Bromoacetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1266107?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Bromoacetamide Properties Solvent Properties External Conditions

Polarity
(Amide and Bromo groups)

Solubility

Hydrogen Bonding Capacity
(Donor and Acceptor)

Crystal Lattice Energy Polarity Hydrogen Bonding Capacity Temperature Pressure

Click to download full resolution via product page

Caption: Key factors influencing the solubility of 2-Bromoacetamide.

Conclusion
This technical guide provides a summary of the currently available solubility data for 2-
Bromoacetamide and a general protocol for its experimental determination. The provided data

indicates high solubility in polar aprotic solvents like DMSO and significant solubility in water.

For precise applications, it is recommended that researchers experimentally determine the

solubility in their specific solvent systems and conditions using a standardized method such as

the one outlined in this document. The visualizations provided offer a clear workflow for these

determinations and a conceptual understanding of the factors at play.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of 2-Bromoacetamide: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266107#solubility-of-2-bromoacetamide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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